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Compound of Interest

Compound Name: 3-Cyanobenzenesulfonyl chloride

Cat. No.: B030356

Essential Safety and Handling Guide for 3-
Cyanobenzenesulfonyl Chloride

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of 3-Cyanobenzenesulfonyl chloride (CAS No. 56542-67-7). The
following procedures are designed for researchers, scientists, and drug development
professionals to ensure safe laboratory operations.

Chemical and Physical Properties

Property Value
CAS Number 56542-67-7[1]
Molecular Formula C7H4CINO2S

White to light yellow or dark green

Appearance powder/crystal[2]

Melting Point 48.0 to 53.0 °C[2]
Hazard Class 8 (Corrosive)[3][4]
Packing Group Il or NI[3][4]

Hazard Identification and GHS Classification
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3-Cyanobenzenesulfonyl chloride is a corrosive and toxic substance that poses significant
health risks upon exposure.[1][5]

Precautionary Statement

Hazard GHS Classification
Codes
Acute Toxicity (Oral, Dermal, Category 4 or potentially fatal
) P260, P262, P270, P280[2][5]
Inhalation) (Category 2)[1][5]

. ) o Category 1B: Causes severe
Skin Corrosion/Irritation ) P280, P303+P361+P353[1][2]
skin burns[1][6]

) o Category 1: Causes serious
Serious Eye Damage/Irritation P280, P305+P351+P338[1]
eye damage[1][5]

Corrosive to Metals Category 1 P234[5]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE guidelines is mandatory to prevent exposure.[4][7]
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Area

Required PPE

Specifications

Eye/Face

Safety Goggles & Face Shield

Use tightly fitting, splash-proof
safety goggles conforming to
EN 166 (EU) or NIOSH (US)
standards. A full face shield is

required over the goggles.[4]

[7]

Skin

Chemical-Resistant Gloves &

Lab Coat/Coveralls

Wear impervious gloves (e.qg.,
butyl rubber) and protective
clothing to prevent any skin
contact.[8] Contaminated
gloves should be replaced
regularly.[9] Fire/flame
resistant and impervious

clothing is recommended.[7]

Respiratory

Chemical Fume Hood or

Respirator

All handling must be
conducted in a certified
chemical fume hood.[3][4] If a
fume hood is not available or if
exposure limits are exceeded,
a NIOSH/MSHA or European
Standard EN 149 approved
full-face respirator must be
used.[4][7]

Footwear

Closed-Toe, Chemical-

Resistant Shoes

Safety footwear should cover
and protect the entire foot. Do
not wear perforated shoes or

sandals in handling areas.[9]

Operational and Handling Protocol

This step-by-step guide ensures a safe workflow when handling 3-Cyanobenzenesulfonyl

chloride.
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Step 1: Preparation and Engineering Controls

» Verify Fume Hood Operation: Ensure the chemical fume hood is functioning correctly before
starting any work.

o Clear Workspace: Keep the work area inside the fume hood clear of any unnecessary items.

» Locate Emergency Equipment: Confirm that a safety shower and eyewash station are
unobstructed and within immediate access.[4]

» Prepare Materials: Bring all necessary equipment (spatulas, weigh boats, glassware) and the
chemical container into the fume hood.

Step 2: Handling the Chemical

e Don Full PPE: Put on all required PPE as specified in the table above.

e Handle with Care: Open the container slowly and carefully inside the fume hood to avoid
creating dust.[3][5]

» Weighing and Transfer: Use appropriate tools to weigh and transfer the solid material. Avoid
breathing any dust or fumes.[3][10]

» Secure Container: Tightly close the container immediately after use.[3][4]

Step 3: Storage

» Designated Area: Store the container in a designated "Corrosives Area".[3][4]

o Conditions: Keep the container in a dry, cool, and well-ventilated place, protected from
moisture.[3][4] Storing under an inert atmosphere is recommended.[4][5]

e Incompatibilities: Store away from strong oxidizing agents, strong bases, and water.[4][11]

Step 4: Decontamination and Waste Disposal

o Clean Equipment: Decontaminate all non-disposable equipment that came into contact with
the chemical.
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 Remove PPE: Remove PPE carefully, avoiding skin contact.

e Personal Hygiene: Wash hands and any potentially exposed skin thoroughly with soap and

water after handling.[10]

e Waste Collection: Collect all waste materials (including contaminated gloves and weigh

boats) in a clearly labeled, sealed container for hazardous waste.

Emergency Procedures

Immediate and appropriate action is critical in an emergency.

First Aid Measures

Exposure Route

Immediate Action

Eye Contact

Immediately rinse with plenty of water for at
least 15 minutes, including under the eyelids.[1]
[3] Remove contact lenses if present and easy

to do.[1] Seek immediate medical attention.[1][3]

Skin Contact

Take off immediately all contaminated clothing.
[1] Wash the affected area immediately with
soap and plenty of water.[1] Seek immediate

medical attention.[3]

Move the person to fresh air.[1][7] If breathing is

difficult or has stopped, provide artificial

Inhalation
respiration.[1] Seek immediate medical
attention.[1]
Do NOT induce vomiting.[1][7] Rinse mouth with
water.[7] Never give anything by mouth to an
Ingestion unconscious person.[1][4] Seek immediate

medical attention.[1][3] Ingestion can cause

severe swelling and tissue damage.[1][3]

Spill Response Protocol
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In the event of a spill, follow the workflow below. Use personal protective equipment and avoid
dust formation.[1][3]

Spill Detected

Evacuate Immediate Area
Alert Personnel

Don Full PPE
(Respiratory, Eye, Skin, Foot)

Contain the Spill
(Use inert, dry material)

Collect Spilled Material
(Sweep into a suitable container)

Decontaminate Spill Area
Seal and Label Wast@

Dispose as Hazardous Waste

Click to download full resolution via product page
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Emergency spill response workflow for 3-Cyanobenzenesulfonyl chloride.

Disposal Plan

3-Cyanobenzenesulfonyl chloride and any materials contaminated with it must be treated as

hazardous waste.

Waste Classification: Chemical waste generators are responsible for correctly classifying
waste according to local, regional, and national regulations.[4]

Containerization: Collect waste in a dedicated, properly labeled, and sealed container. Do
not mix with other waste streams, especially incompatible materials like strong bases or
oxidizers.

Disposal Route: Dispose of the hazardous waste through an approved and licensed waste
disposal facility.[4][10] Do not release the material into the environment or drains.[3][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 3-
Cyanobenzenesulfonyl chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b030356#personal-protective-equipment-for-handling-
3-cyanobenzenesulfonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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